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Compound of Interest

Compound Name: Dibenzyl carbonate

CAS No.: 3459-92-5

Cat. No.: B1582940

Get Quote

CAS Number: 3459-92-5[1][2][3][4] Molecular Formula: C₁₅H₁₄O₃[1][2][4]

This guide provides an in-depth overview of dibenzyl carbonate (DBC), a versatile reagent

with significant applications in organic synthesis, particularly within the pharmaceutical and

chemical research sectors.[3][5] This document outlines its chemical properties, synthesis

methodologies, and key applications, with a focus on its role as a benzylating agent and a

protecting group.

Chemical and Physical Properties
Dibenzyl carbonate is a white crystalline powder or a colorless low-melting solid.[4] Its key

physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Weight 242.27 g/mol [1][2][4]

Melting Point 27-33 °C [1][2][4]

Boiling Point 180-190 °C at 2 mmHg [1][4]

Density Approximately 1.2 g/cm³ [3]

Appearance
White to almost white powder

or lump
[1][4]

Solubility
Sparingly soluble in water

(0.099 g/L at 25°C)
[1]

Synthesis of Dibenzyl Carbonate
The synthesis of dibenzyl carbonate can be achieved through several methods, with a

notable emphasis on sustainable and phosgene-free approaches. A common and efficient

method involves the transesterification of a dialkyl carbonate, such as dimethyl carbonate

(DMC), with benzyl alcohol.[1][6]

Experimental Protocol: Catalytic Transesterification of
Dimethyl Carbonate
This protocol describes a sustainable approach to dibenzyl carbonate synthesis using a

heterogeneous catalyst.[1][2]

Materials:

Dimethyl carbonate (DMC)

Benzyl alcohol (BnOH)

Cesium fluoride on α-alumina (CsF/α-Al₂O₃) catalyst

ACS grade reagents were used. Benzyl alcohol was analyzed by GC for benzaldehyde

impurities and purified by vacuum distillation if impurities were > 1%.[7]
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Procedure:

In a reaction vessel, combine dimethyl carbonate and an excess of benzyl alcohol.

Add the CsF/α-Al₂O₃ catalyst, typically at a low molar percentage (e.g., 1 mol%) relative to

the limiting reagent (DMC).

Heat the reaction mixture to 90 °C with stirring.

Monitor the reaction progress by suitable analytical techniques (e.g., GC-MS).

Upon completion, the catalyst can be recovered by filtration.

The excess benzyl alcohol can also be recovered and recycled.

The product, dibenzyl carbonate, can be isolated and purified, with reported yields of up to

70%.[1][2]

Synthesis Workflow:
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Dibenzyl Carbonate Synthesis via Transesterification

Reactants Catalyst

Products & Recovery

Dimethyl Carbonate (DMC)

Reaction at 90°C

Benzyl Alcohol (BnOH, excess) CsF/α-Al₂O₃ (1 mol%)

Work-up

Dibenzyl Carbonate (DBnC)
(Yield up to 70%) Recovered Benzyl Alcohol Recovered Catalyst

Click to download full resolution via product page

Caption: Workflow for the synthesis of dibenzyl carbonate.

Applications in Drug Development and Organic
Synthesis
Dibenzyl carbonate is a valuable reagent in organic synthesis, primarily utilized as a

benzylating agent and for the introduction of the benzyloxycarbonyl (Cbz or Z) protecting

group.[3][5]

N-Benzylation of Amines
Dibenzyl carbonate serves as an effective reagent for the N-benzylation of primary aliphatic

amines to yield N,N-dibenzyl derivatives.[8] This reaction can be efficiently catalyzed by

phosphonium salts under solventless conditions.[8]
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Experimental Protocol: Selective N,N-Dibenzylation of Primary Amines

This protocol outlines the general procedure for the N,N-dibenzylation of primary aliphatic

amines using dibenzyl carbonate in the presence of a phosphonium salt catalyst.[8]

Materials:

Primary aliphatic amine

Dibenzyl carbonate (DBnC)

Tetraalkylphosphonium salt (e.g., tetrabutylphosphonium bromide)

Procedure:

In a glass reactor, combine the primary aliphatic amine and dibenzyl carbonate.

Add a catalytic amount of the tetraalkylphosphonium salt.

The reaction is carried out under solventless conditions.

Heat the reaction mixture while stirring. The reaction is noted to be energy-intensive.[8]

The phosphonium salt promotes high selectivity towards the N,N-dibenzylated amine over

the formation of the benzyl carbamate.[8]

Monitor the reaction for completion.

The N,N-dibenzylated product can be isolated and purified using standard techniques.

Logical Relationship in N-Benzylation:
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The phosphonium salt interacts with the amine, increasing its steric bulk and favoring the attack on the less hindered alkyl terminus of dibenzyl carbonate, leading to enhanced selectivity for N,N-dibenzylation.

Reactants

Potential Outcomes

Primary Aliphatic Amine

Phosphonium Salt (Catalyst)

Interaction

N,N-Dibenzylated Amine
(Favored)

Benzyl Carbamate
(Competitive Formation)

Dibenzyl Carbonate (DBnC)

Promotes High Selectivity & Increases Rate

Click to download full resolution via product page

Caption: Influence of phosphonium salt on reaction selectivity.

Protecting Group Chemistry
The benzyloxycarbonyl (Cbz) group is a widely used amine-protecting group in peptide

synthesis and the synthesis of complex molecules.[9][10] While benzyl chloroformate is

traditionally used for this purpose, dibenzyl carbonate offers a less hazardous alternative for

the introduction of the Cbz group.

The stability of the Cbz group under various conditions and its selective removal make it a

valuable tool for synthetic chemists.[10] Its application is crucial in multi-step syntheses

common in drug discovery to prevent unwanted side reactions.[5]

Other Applications
Beyond its primary roles in benzylation and protection, dibenzyl carbonate finds use in other

industrial applications:
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Polymer Production: It can be used as a plasticizer and modifier to enhance the flexibility

and durability of polymers like PVC.[3][11]

Cosmetics: Its emollient properties are utilized in creams and lotions to improve skin feel and

moisture retention.[3][11]

Flavors and Fragrances: It is used in the formulation of flavors and fragrances.[3]

In conclusion, dibenzyl carbonate is a multifaceted compound with significant utility in

research and development. Its favorable properties and diverse applications, particularly as a

safer alternative for benzylation and Cbz protection, underscore its importance for scientists

and professionals in the field of drug development and organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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